Cas no 120985-68-4 (5-Methyl-2-(trifluoromethyl)benzoic acid)

5-Methyl-2-(trifluoromethyl)benzoic acid is a fluorinated aromatic carboxylic acid derivative characterized by its trifluoromethyl and methyl substituents on the benzene ring. This compound is widely utilized as a key intermediate in pharmaceutical and agrochemical synthesis, where its electron-withdrawing trifluoromethyl group enhances reactivity and metabolic stability. The methyl group further influences steric and electronic properties, making it valuable for fine-tuning molecular interactions. Its high purity and consistent quality ensure reliable performance in coupling reactions, esterifications, and other transformations. The compound’s stability under standard conditions and compatibility with diverse reaction conditions make it a preferred choice for research and industrial applications requiring precise structural modifications.

5-Methyl-2-(trifluoromethyl)benzoic acid structure

120985-68-4 structure

Product Name:5-Methyl-2-(trifluoromethyl)benzoic acid

CAS No:120985-68-4

MF:C₉H₇F₃O₂

MW:204.145893335342

MDL:MFCD06660291

CID:1037509

PubChem ID:14203325

Update Time:2025-06-07

5-Methyl-2-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-2-(trifluoromethyl)benzoic acid
- 2-trifluoromethyl-5-methylbenzoic acid
- 5-Methyl-2-trifluoromethyl-benzoic acid
- AG-A-86344
- CTK6B6470
- JRD-1905
- SBB093244
- SureCN1464091
- 5-Methyl-2-(trifluoromethyl)
- MDL： MFCD06660291
- Inchi： 1S/C9H7F3O2/c1-5-2-3-7(9(10,11)12)6(4-5)8(13)14/h2-4H,1H3,(H,13,14)
- InChI Key： YYEMDMKMHBXYPV-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(C)=CC=1C(=O)O)(F)F

Computed Properties

Exact Mass: 204.03981
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2

Experimental Properties

Melting Point: 90-94℃
Solubility: Soluble in alcohol.
PSA: 37.3

5-Methyl-2-(trifluoromethyl)benzoic acid Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-RY380-200mg	5-Methyl-2-(trifluoromethyl)benzoic acid	120985-68-4	97%	200mg	￥730.0	2022-02-28
Alichem	A013006364-250mg	5-Methyl-2-(trifluoromethyl)benzoic acid	120985-68-4	97%	250mg	$489.60	2023-09-04
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abcr	AB211967-5 g	5-Methyl-2-(trifluoromethyl)benzoic acid	120985-68-4		5g	€234.00	2022-09-01
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